5-Chloro-2-methoxy-3-(2,2,2-trifluoroethoxy)pyridine

• IUPAC Name: 5-chloro-2-methoxy-3-(2,2,2-trifluoroethoxy)pyridine
• InChI: InChI=1S/C8H7ClF3NO2/c1-14-7-6(2-5(9)3-13-7)15-4-8(10,11)12/h2-3H,4H2,1H3
• InChI Key: ZFEUGKLODVCOCF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=N1)Cl)OCC(F)(F)F
• Molecular Formula: C8H7ClF3NO2
• DSSTOX Substance ID: DTXSID30682494
• Molecular Weight: 241.59 g/mol
• CAS RN: 1280786-68-6

Description

5-Chloro-2-methoxy-3-(2,2,2-trifluoroethoxy)pyridine is a chemical compound with the molecular formula C8H7ClF3NO2. It is a derivative of trifluoromethylpyridine (TFMP), which is a key structural motif in active agrochemical and pharmaceutical ingredients.

Molecular Structure Analysis

The molecular structure of 5-Chloro-2-methoxy-3-(2,2,2-trifluoroethoxy)pyridine is represented by the formula C8H7ClF3NO2. Detailed structural analysis is not available in the search results.

Scientific Research Applications

Synthesis and Structural Analysis

• A study by Ma et al. (2016) focused on synthesizing a series of substituted [4-(2,2,2-trifluoroethoxy)-2-pyridinyl]-methylthio-imidazoles and -pyrimidines. The molecular structures of these compounds were confirmed using single-crystal X-ray diffraction analysis, highlighting the potential of 5-Chloro-2-methoxy-3-(2,2,2-trifluoroethoxy)pyridine in facilitating the synthesis of complex molecular structures (Ma et al., 2016).

Chemical Reactions and Mechanisms

• Research by Qian and Liu (1996) investigated the reactions of 5-chloro-3-trifluoromethylpyridine, which is closely related to the compound of interest. They explored how trifluoroethoxylation and methoxylation reactions occur with this compound, providing insights into the chemical behavior of similar compounds (Qian & Liu, 1996).

Intermediate in Synthesis Processes

• Zuo Hang-dong (2010) reported the synthesis of 2-Chloro-3-(2',2',2'-trifluoroethoxy)-pyridine, a key intermediate for creating efficient herbicides like trifloxysulfuron. This demonstrates the role of such compounds in the production of agrochemicals (Hang-dong, 2010).

Novel Synthetic Routes

• The work by Stavber and Zupan (1990) showed that pyridine reacts with CsSO4F to produce various products, including 2-methoxy-3-chloropyridine, underlining the versatility of pyridine derivatives in chemical synthesis (Stavber & Zupan, 1990).

Crystal Structure Analysis

• Feng et al. (2010) synthesized 2-Benzylsulfanyl-3-(2,2,2-trifluoroethoxy)pyridine and analyzed its crystal structure, illustrating the potential of such compounds in crystallography studies (Feng et al., 2010).

Future Directions

Trifluoromethylpyridines and their derivatives, including 5-Chloro-2-methoxy-3-(2,2,2-trifluoroethoxy)pyridine, are expected to find many novel applications in the future, particularly in the agrochemical and pharmaceutical industries.